Cas no 77570-31-1 (ethyl 3-amino-3-cyclopropylprop-2-enoate)

• Product Name: ethyl 3-amino-3-cyclopropylprop-2-enoate
• CAS No: 77570-31-1
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 3272892
• PubChem ID: 15812154
• Update Time: 2025-05-26

ethyl 3-amino-3-cyclopropylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-PROPENOIC ACID, 3-AMINO-3-CYCLOPROPYL-, ETHYL ESTER
• 3-AMINO-3-CYCLOPROPYL-2-PROPENOIC ACID ETHYL ESTER
• ethyl 3-amino-3-cyclopropylprop-2-enoate
• 77570-31-1
• ETHYL3-AMINO-3-CYCLOPROPYLPROP-2-ENOATE
• 969-807-1
• EN300-142572

• MDL： MFCD11976623
• Inchi： 1S/C8H13NO2/c1-2-11-8(10)5-7(9)6-3-4-6/h5-6H,2-4,9H2,1H3/b7-5-
• InChI Key： SJAOFPHBAYOIAX-ALCCZGGFSA-N
• SMILES： C(/C1CC1)(\N)=C\C(OCC)=O

Computed Properties

• Exact Mass: 155.094628657Da
• Monoisotopic Mass: 155.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids

Additional information on ethyl 3-amino-3-cyclopropylprop-2-enoate

Introduction to Ethyl 3-amino-3-cyclopropylprop-2-enoate (CAS No. 77570-31-1)

Ethyl 3-amino-3-cyclopropylprop-2-enoate, with the CAS number 77570-31-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of β-keto esters and has garnered considerable attention due to its unique structural properties and potential applications in drug development.

The molecular structure of ethyl 3-amino-3-cyclopropylprop-2-enoate consists of a cyclopropyl group attached to an amino-substituted β-keto ester backbone. This configuration imparts distinct reactivity and makes it a valuable intermediate in synthetic chemistry. The presence of both amino and ester functional groups allows for diverse chemical modifications, making it a versatile building block for more complex molecules.

In recent years, there has been growing interest in the pharmacological properties of compounds containing cyclopropyl moieties. The cyclopropyl group is known to enhance the metabolic stability and bioavailability of drug candidates, making it an attractive feature in medicinal chemistry. Ethyl 3-amino-3-cyclopropylprop-2-enoate exemplifies this trend, as it serves as a precursor for developing novel therapeutic agents.

One of the most compelling aspects of ethyl 3-amino-3-cyclopropylprop-2-enoate is its potential role in the synthesis of bioactive molecules. Researchers have utilized this compound in the development of inhibitors targeting various biological pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes involved in inflammatory responses. This has opened up new avenues for exploring its therapeutic potential in treating chronic inflammatory diseases.

The synthesis of ethyl 3-amino-3-cyclopropylprop-2-enoate involves multi-step organic reactions, typically starting from readily available precursors. The process often requires careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have further refined the synthesis, making it more efficient and scalable. These improvements are crucial for facilitating large-scale production, which is essential for industrial applications.

The chemical reactivity of ethyl 3-amino-3-cyclopropylprop-2-enoate allows for its incorporation into various heterocyclic systems. Heterocycles are fundamental structures in many pharmaceuticals due to their ability to mimic natural biomolecules and interact with biological targets. By serving as a scaffold, this compound enables the construction of complex molecules with tailored properties. Such structural diversity is key to discovering new drugs with improved efficacy and reduced side effects.

In addition to its synthetic utility, ethyl 3-amino-3-cyclopropylprop-2-enoate has been explored in material science applications. Its unique structural features make it a candidate for developing novel polymers and coatings with enhanced mechanical and chemical properties. These materials could find applications in industries ranging from aerospace to automotive, where performance and durability are critical.

The pharmacokinetic profile of derivatives derived from ethyl 3-amino-3-cyclopropylprop-2-enoate has also been studied extensively. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing their therapeutic use. Preclinical studies have provided valuable insights into their pharmacokinetic behavior, guiding further development efforts toward achieving better bioavailability and reduced toxicity.

The future prospects for ethyl 3-amino-3-cyclopropylprop-2-enoate are promising, with ongoing research uncovering new applications and refining synthetic methodologies. As the demand for innovative pharmaceuticals grows, compounds like this will continue to play a pivotal role in drug discovery and development. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.

In conclusion, ethyl 3-amino-3-cyclopropylprop-2-enoate (CAS No. 77570-31-1) is a multifaceted compound with significant potential in both chemistry and medicine. Its unique structure and reactivity make it a valuable tool for synthetic chemists and pharmacologists alike. As research progresses, we can expect to see further advancements that will expand its utility and impact across multiple scientific disciplines.